Cas no 173951-91-2 (Ethanone,1-[4-(ethylamino)phenyl]-2,2,2-trifluoro-)

Ethanone,1-[4-(ethylamino)phenyl]-2,2,2-trifluoro- structure
173951-91-2 structure
Product Name:Ethanone,1-[4-(ethylamino)phenyl]-2,2,2-trifluoro-
CAS No:173951-91-2
MF:C10H10F3NO
MW:217.18771314621
CID:111641
PubChem ID:10608789
Update Time:2025-04-18

Ethanone,1-[4-(ethylamino)phenyl]-2,2,2-trifluoro- Chemical and Physical Properties

Names and Identifiers

    • Ethanone,1-[4-(ethylamino)phenyl]-2,2,2-trifluoro-
    • 1-[4-(ethylamino)phenyl]-2,2,2-trifluoroethanone
    • Ethanone, 1-[4-(ethylamino)phenyl]-2,2,2-trifluoro- (9CI)
    • 1-[4-(ETHYLAMINO)PHENYL]-2,2,2-TRIFLUORO-ETHANONE
    • 173951-91-2
    • DTXSID00442441
    • Inchi: 1S/C10H10F3NO/c1-2-14-8-5-3-7(4-6-8)9(15)10(11,12)13/h3-6,14H,2H2,1H3
    • InChI Key: YNJDOGOFVQBCLU-UHFFFAOYSA-N
    • SMILES: FC(C(C1C=CC(=CC=1)NCC)=O)(F)F

Computed Properties

  • Exact Mass: 217.0715
  • Monoisotopic Mass: 217.07144843g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 219
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 29.1Ų

Experimental Properties

  • PSA: 29.1
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